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Compound of Interest

Compound Name: IT-143A

Cat. No.: B10820761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of IT-143A
in various in vitro assays. The following protocols and data are based on best practices for

similar compounds and should be adapted to specific experimental needs.

Physicochemical Properties and Storage
A summary of the known quantitative data for IT-143A's analogue, IT-143-B, is presented

below. This information can be used as a guideline for IT-143A.
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Property Value

Molecular Formula C28H41NO4

Molecular Weight 455.63 g/mol

Appearance Pale yellow oil

Purity >95% by HPLC

Solubility
Soluble in ethanol, methanol, DMF, and DMSO.

Sparingly soluble in aqueous solutions.[1]

Long-Term Storage -20°C[1]

Stability
Stable for at least two years when stored as

supplied at -20°C.[1]

Experimental Protocols
Safety Precautions: Handle IT-143A with care, using appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses.

Protocol for Preparation of IT-143A Stock Solution
This protocol should be performed in a sterile environment, such as a laminar flow hood.

Materials:

IT-143A solid

Anhydrous ethanol, methanol, Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO)

(cell culture grade)

Sterile, amber microcentrifuge tubes or vials

Procedure:

Solvent Selection: Choose a suitable organic solvent. DMSO is a common choice for

preparing stock solutions for cell-based assays due to its high solubilizing capacity and
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miscibility with aqueous media.[1]

Dissolution: Aseptically add the desired volume of the chosen solvent to the vial containing

the IT-143A solid to achieve a high-concentration stock solution (e.g., 1-10 mM).

Vortexing: To aid dissolution, gently vortex the vial until the solid is completely dissolved.[1]

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to

light. Store the stock solution aliquots at -20°C for long-term storage.

Protocol for Preparation of Working Solutions for Cell-
Based Assays
Materials:

IT-143A stock solution

Pre-warmed, sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell

line being used

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the IT-143A stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment.

Solvent Concentration: It is crucial to ensure that the final concentration of the organic

solvent (e.g., DMSO) in the cell culture medium is non-toxic to the cells, typically below 0.5%

(v/v).

Application to Cells: Add the freshly prepared working solutions of IT-143A to your cell

cultures.
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Proposed Signaling Pathway of IT-143A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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